Cas no 26586-26-5 (3-Nitro-4-(piperidin-1-yl)benzoic acid)

3-Nitro-4-(piperidin-1-yl)benzoic acid structure
26586-26-5 structure
Product Name:3-Nitro-4-(piperidin-1-yl)benzoic acid
CAS No:26586-26-5
Molecular Formula:C12H14N2O4
Molecular Weight:250.25056
MDL:MFCD00157001
CID:270323
PubChem ID:2879765

3-Nitro-4-(piperidin-1-yl)benzoic acid Properties

Names and Identifiers

    • 3-Nitro-4-(piperidin-1-yl)benzoic acid
    • 3-NITRO-4-PIPERIDIN-1-YLBENZOIC ACID
    • Benzoic acid,3-nitro-4-(1-piperidinyl)-
    • 3-Nitro-4-piperidin-1-yl-benzoic acid
    • 3-Nitro-4-piperidino-benzoesaeure
    • 3-nitro-4-piperidino-benzoic acid
    • 3-nitro-4-piperidylbenzoic acid
    • 4-piperidino-3-nitrobenzoic acid
    • AC1MEKHQ
    • AC1Q73BU
    • N-(2-nitro-4-carboxyphenyl)piperidine
    • Oprea1_154378
    • ST4061398
    • SureCN2775026
    • 26586-26-5
    • 3-Nitro-4-(1-piperidinyl)benzoic acid
    • SCHEMBL2775026
    • Cambridge id 5986304
    • VS-08053
    • Y13582
    • 3-nitro-4-(piperidin-1-yl)benzoicacid
    • BB 0245695
    • DTXSID80387068
    • Benzoic acid, 3-nitro-4-(1-piperidinyl)-
    • AKOS000109236
    • YVODCTHEVCBRCV-UHFFFAOYSA-N
    • 3-NITRO-4-PIPERIDIN-1-YLBENZOICACID
    • EU-0006869
    • FT-0678145
    • SR-01000451586-1
    • SR-01000451586
    • EN300-00039
    • Z55982379
    • MFCD00157001
    • STK174421
    • DA-07525
    • ALBB-023186
    • BBL025688
    • 3-nitro-4-(1-piperidyl)benzoic acid
    • MDL: MFCD00157001
    • InChIKey: YVODCTHEVCBRCV-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H14N2O4/c15-12(16)9-4-5-10(11(8-9)14(17)18)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,15,16)
    • SMILES: C1CCN(CC1)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 250.09542
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 250.095
  • Heavy Atom Count: 18
  • Complexity: 323
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 86.4A^2

Experimental Properties

  • PSA: 83.68
  • Refractive Index: 1.61
  • Boiling Point: 452°Cat760mmHg
  • Melting Point: 201-203
  • Flash Point: 227.2°C
  • Density: 1.344

3-Nitro-4-(piperidin-1-yl)benzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002U96-1g
Benzoic acid, 3-nitro-4-(1-piperidinyl)-
26586-26-5 95%
1g
$72.00 2024-05-08
A2B Chem LLC
AB31722-1g
3-Nitro-4-piperidin-1-ylbenzoic acid
26586-26-5 95%
1g
$61.00 2024-04-20
Aaron
AR002UHI-100mg
Benzoic acid, 3-nitro-4-(1-piperidinyl)-
26586-26-5 95%
100mg
$41.00
abcr
AB220745-1g
3-Nitro-4-(1-piperidinyl)benzoic acid, 95%; .
26586-26-5 95%
1g
€137.20
AK Scientific
8789AD-1g
3-Nitro-4-piperidin-1-ylbenzoic acid
26586-26-5 95%
1g
$131 2023-09-16
Alichem
A129007370-5g
3-Nitro-4-(piperidin-1-yl)benzoic acid
26586-26-5 95%
5g
$732.06 2023-09-02
Ambeed
A484896-5g
3-Nitro-4-(piperidin-1-yl)benzoic acid
26586-26-5 95+%
5g
$237.0 2024-08-03
Chemenu
CM305950-5g
3-Nitro-4-(piperidin-1-yl)benzoic acid
26586-26-5 95%
5g
$698
Enamine
EN300-00039-0.05g
3-nitro-4-(piperidin-1-yl)benzoic acid
26586-26-5 95.0%
0.05g
$19.0 2025-02-21
eNovation Chemicals LLC
Y1249018-1g
Benzoic acid, 3-nitro-4-(1-piperidinyl)-
26586-26-5 95%
1g
$175 2024-06-07

3-Nitro-4-(piperidin-1-yl)benzoic acid Related Literature

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